![molecular formula C16H17N3OS B5763002 2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide](/img/structure/B5763002.png)
2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide
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Overview
Description
2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide, also known as DAPT, is a small molecule inhibitor that has been widely used in scientific research for its ability to block the Notch signaling pathway. The Notch signaling pathway plays a crucial role in cell differentiation and proliferation, and aberrant activation of this pathway has been implicated in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.
Mechanism of Action
2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide inhibits the cleavage of Notch receptors by targeting the γ-secretase complex. The γ-secretase complex is responsible for the cleavage of Notch receptors, which releases the NICD and activates downstream signaling pathways. This compound binds to the presenilin subunit of the γ-secretase complex, which prevents the cleavage of Notch receptors and subsequent activation of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and decrease tumor growth. In Alzheimer's disease, this compound has been shown to decrease the production of amyloid-beta peptides, which are thought to contribute to the pathogenesis of the disease. In cardiovascular diseases, this compound has been shown to inhibit smooth muscle cell proliferation and migration, which can prevent the development of atherosclerosis.
Advantages and Limitations for Lab Experiments
2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can easily penetrate cell membranes and inhibit Notch signaling in various cell types. It is also relatively stable and can be stored for long periods of time. However, this compound does have some limitations. It is not a specific inhibitor of the Notch signaling pathway and can also inhibit other γ-secretase substrates. It can also have off-target effects that can affect cell viability and function.
Future Directions
There are several future directions for the use of 2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide in scientific research. One area of interest is the development of more specific Notch inhibitors that can target specific Notch receptors and downstream signaling pathways. Another area of interest is the use of this compound in combination with other therapies, such as chemotherapy or immunotherapy, to enhance their efficacy. Additionally, the use of this compound in animal models of various diseases can provide valuable insights into the therapeutic potential of Notch inhibition in vivo.
Synthesis Methods
2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide can be synthesized using a simple two-step reaction. The first step involves the reaction of 2,4-dimethylbenzoyl chloride with thiourea to form 2,4-dimethyl-N-(thiocarbamoyl)benzamide. The second step involves the reaction of 2,4-dimethyl-N-(thiocarbamoyl)benzamide with 3-pyridinemethanamine to form this compound (this compound). The overall yield of this synthesis method is around 60%.
Scientific Research Applications
2,4-dimethyl-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide has been widely used in scientific research for its ability to block the Notch signaling pathway. The Notch signaling pathway plays a crucial role in cell differentiation and proliferation, and aberrant activation of this pathway has been implicated in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. This compound has been shown to inhibit the cleavage of Notch receptors, which prevents the release of the Notch intracellular domain (NICD) and subsequent activation of downstream signaling pathways. This inhibition of Notch signaling has been shown to have therapeutic potential in various diseases.
properties
IUPAC Name |
2,4-dimethyl-N-(pyridin-3-ylmethylcarbamothioyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3OS/c1-11-5-6-14(12(2)8-11)15(20)19-16(21)18-10-13-4-3-7-17-9-13/h3-9H,10H2,1-2H3,(H2,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHLWVHLZECFHGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC(=S)NCC2=CN=CC=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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